5-(2-chlorophenyl)-N-(4-ethoxyphenyl)-2-furamide

• IUPAC Name: 5-(2-chlorophenyl)-N-(4-ethoxyphenyl)furan-2-carboxamide
• InChI: InChI=1S/C19H16ClNO3/c1-2-23-14-9-7-13(8-10-14)21-19(22)18-12-11-17(24-18)15-5-3-4-6-16(15)20/h3-12H,2H2,1H3,(H,21,22)
• InChI Key: ZZNSKEYRHNLWRG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=CC=C(O2)C3=CC=CC=C3Cl
• Molecular Formula: C19H16ClNO3
• Molecular Weight: 341.8 g/mol
• CAS RN: 618400-82-1

Description

5-(2-chlorophenyl)-N-(4-ethoxyphenyl)-2-furamide, also known as CEPF, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 5-(2-chlorophenyl)-N-(4-ethoxyphenyl)-2-furamide is not fully understood. However, studies have suggested that it may act by inhibiting the activity of certain enzymes involved in cancer cell growth and inflammation. It may also modulate the activity of ion channels involved in pain sensation.
Biochemical and Physiological Effects:
This compound has been found to have low toxicity and high stability in physiological conditions. It has been shown to have good solubility in organic solvents and moderate solubility in water. Moreover, this compound has been found to have good bioavailability and can cross the blood-brain barrier.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-(2-chlorophenyl)-N-(4-ethoxyphenyl)-2-furamide in lab experiments is its high purity and stability. Moreover, it has low toxicity and can be easily synthesized. However, one of the limitations of using this compound is its limited availability and high cost.

Future Directions

There are several future directions for 5-(2-chlorophenyl)-N-(4-ethoxyphenyl)-2-furamide research. One of the areas of interest is its potential application in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Moreover, research can be conducted to investigate the effects of this compound on other ion channels involved in pain sensation. Furthermore, studies can be conducted to investigate the potential of this compound as a drug delivery system for other therapeutic agents.
Conclusion:
In conclusion, this compound is a synthetic compound that has shown promising results in various therapeutic applications. Its low toxicity, high stability, and good bioavailability make it an attractive candidate for further research. Future studies can provide valuable insights into its mechanism of action and potential applications in the treatment of various diseases.

Synthesis Methods

5-(2-chlorophenyl)-N-(4-ethoxyphenyl)-2-furamide can be synthesized by reacting 2-chlorobenzoyl chloride with 4-ethoxyaniline in the presence of triethylamine. The resulting product is then subjected to a reaction with furfurylamine in the presence of acetic acid. The final product is obtained by recrystallization from ethanol.

Scientific Research Applications

5-(2-chlorophenyl)-N-(4-ethoxyphenyl)-2-furamide has been investigated for its potential therapeutic applications in various diseases such as cancer, inflammation, and neuropathic pain. Studies have shown that this compound can inhibit the growth of cancer cells in vitro and in vivo. It has also been found to have anti-inflammatory effects by reducing the levels of pro-inflammatory cytokines. Moreover, this compound has shown promising results in alleviating neuropathic pain in animal models.